4-Tert-butylphenyl benzoate

• IUPAC Name: (4-tert-butylphenyl) benzoate
• InChI: InChI=1S/C17H18O2/c1-17(2,3)14-9-11-15(12-10-14)19-16(18)13-7-5-4-6-8-13/h4-12H,1-3H3
• InChI Key: OWZCLYMEMJOKAC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OC(=O)C2=CC=CC=C2
• Molecular Formula: C17H18O2
• DSSTOX Substance ID: DTXSID90930802
• Molecular Weight: 254.32 g/mol
• CAS RN: 14041-81-7

Description

4-Tert-butylphenyl benzoate is a useful research compound. Its molecular formula is C17H18O2 and its molecular weight is 254.32 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Reproductive Effects in Rats : A study by Hossaini et al. (2003) examined the effects of octylphenol, a compound structurally similar to 4-Tert-butylphenyl benzoate, on male reproductive systems in rats. This research is relevant for understanding the potential endocrine-disrupting properties of related compounds (Hossaini et al., 2003).

• Molecular Devices and Photoisomerization : Lock et al. (2004) discussed the complexation of a stilbene derivative, structurally related to this compound, with cyclodextrins and its application in the self-assembly of molecular devices. This highlights the potential use of such compounds in nanotechnology and molecular engineering (Lock et al., 2004).

• Anticancer Activity in Cyclometalated Complexes : Mukhopadhyay et al. (2015) synthesized and characterized cyclometalated complexes incorporating a derivative of this compound. These complexes showed significant DNA and protein binding properties and anticancer activity, suggesting pharmaceutical applications (Mukhopadhyay et al., 2015).

• Synthesis of Novel Materials : Shah et al. (2000) explored the synthesis of compounds with sterically encumbered systems, using derivatives of this compound. This research contributes to the development of new materials with potential applications in chemistry and materials science (Shah et al., 2000).

• Highly Water-Soluble Stable Free Radical : Marx and Rassat (2002) synthesized a water-soluble nitroxide derivative of this compound, which is valuable for its stability and solubility, indicating potential applications in chemical research and industry (Marx & Rassat, 2002).

• Electron Transfer in Donor−Spacer−Acceptor Systems : Antonello and Maran (1998) investigated the electron transfer in compounds similar to this compound, providing insights into their potential use in electronic and photovoltaic applications (Antonello & Maran, 1998).

• Farnesoid X Receptor (FXR) Antagonists : Song et al. (2015) discovered that derivatives of this compound acted as FXR antagonists, offering a pathway for the development of new pharmaceuticals (Song et al., 2015).

• Photovoltaic Performance Improvement : Liu et al. (2013) synthesized and analyzed organofullerenes based on tert-butyl 4-C(61)-benzoate derivatives, demonstrating their utility in improving photovoltaic performance (Liu et al., 2013).

• Cytotoxic Effects and Enzyme Interaction : Basu Baul et al. (2011) explored the cytotoxic effects of dibutyltin(IV) complexes containing arylazobenzoate ligands derived from this compound, pointing to their potential in cancer research (Basu Baul et al., 2011).

• Ferrate(VI) Oxidation of Phenolic Compounds : Zheng et al. (2020) studied the transformation of 4-tert-butylphenol, a related compound, in ferrate(VI) oxidation, providing insights into environmental applications for treating contaminated waters (Zheng et al., 2020).